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Compound of Interest

Compound Name: Hpk1-IN-38

Cat. No.: B12392069 Get Quote

Disclaimer: No public experimental data could be found for a compound specifically named

"Hpk1-IN-38." This guide therefore provides a comparative overview of several publicly

disclosed inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1), a critical negative regulator

of T-cell activation and a promising target in immuno-oncology.

This guide is intended for researchers, scientists, and drug development professionals, offering

a comparative look at the performance of notable HPK1 inhibitors based on available

experimental data.

Data Presentation: Performance of HPK1 Inhibitors
The following table summarizes the biochemical potency of selected small molecule inhibitors

against HPK1. Direct, comprehensive side-by-side kinome-wide selectivity data is not publicly

available for all compounds. The reported selectivity is based on descriptions in the cited

literature.
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Compound Name Target Potency (IC50/Ki)
Reported
Selectivity Profile

Sunitinib Multi-kinase Ki: ~10 nM[1]

A multi-receptor

tyrosine kinase (RTK)

inhibitor with known

off-target activity

against HPK1.[1][2] Its

primary targets

include c-KIT, VEGFR,

and PDGFR.[2]

GNE-1858 HPK1 IC50: 1.9 nM[1][3]

A potent and ATP-

competitive HPK1

inhibitor.[3]

BGB-15025 HPK1 IC50: 1.04 nM[4][5]

Described as a potent

and selective HPK1

inhibitor with a good

selectivity profile

against other MAP4K

family members.[4]

Compound K (BMS) HPK1 IC50: 2.6 nM[1]

Reported to have over

50-fold greater

selectivity against

HPK1 compared to

other members of the

MAP4K family.[1]

CFI-402411 HPK1 Not Disclosed

A highly potent

inhibitor of HPK1

currently in clinical

trials.[6]

Signaling Pathway and Experimental Workflow
Visualizations
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The following diagrams illustrate the HPK1 signaling pathway and a general workflow for

kinase selectivity profiling.
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HPK1 signaling pathway in T-cell regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12392069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

